Cas no 1780166-09-7 (1-(3,5-dichloropyridin-4-yl)methylpiperazine)

• Product Name: 1-(3,5-dichloropyridin-4-yl)methylpiperazine
• CAS No: 1780166-09-7
• MF: C₁₀H₁₃Cl₂N₃
• MW: 246.136319875717
• CID: 6360447
• PubChem ID: 84705592
• Update Time: 2025-06-11

1-(3,5-dichloropyridin-4-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloropyridin-4-yl)methylpiperazine
• 1-[(3,5-dichloropyridin-4-yl)methyl]piperazine
• EN300-1981709
• 1780166-09-7

• Inchi： 1S/C10H13Cl2N3/c11-9-5-14-6-10(12)8(9)7-15-3-1-13-2-4-15/h5-6,13H,1-4,7H2
• InChI Key： GQVSIOUTHLCNNX-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CN1CCNCC1)Cl

Computed Properties

• Exact Mass: 245.0486528g/mol
• Monoisotopic Mass: 245.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 28.2Ų

Additional information on 1-(3,5-dichloropyridin-4-yl)methylpiperazine

1-(3,5-Dichloropyridin-4-yl)methylpiperazine: A Comprehensive Overview

The compound 1-(3,5-dichloropyridin-4-yl)methylpiperazine, identified by the CAS number 1780166-09-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The molecule consists of a piperazine ring attached to a 3,5-dichloropyridine moiety, which contributes to its distinct chemical behavior and reactivity.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications. The presence of chlorine atoms in the pyridine ring introduces electron-withdrawing effects, which can enhance the molecule's ability to interact with biological targets such as enzymes and receptors. This makes 1-(3,5-dichloropyridin-4-yl)methylpiperazine a promising candidate for further exploration in drug design.

In terms of synthesis, researchers have developed efficient methods to prepare this compound, often involving multi-step reactions that include nucleophilic substitution and cyclization processes. These methods have been optimized to improve yield and purity, ensuring that the compound can be produced on a larger scale for experimental purposes.

The chemical structure of 1-(3,5-dichloropyridin-4-yl)methylpiperazine is characterized by its rigid framework and the presence of multiple functional groups that can participate in various chemical reactions. This makes it a versatile building block for constructing more complex molecules with tailored properties. For instance, the piperazine ring can act as a scaffold for attaching other functional groups, enabling the creation of libraries of compounds for high-throughput screening in drug discovery.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound at the molecular level. These studies have provided insights into its electronic structure, stability, and potential interactions with biological systems. Such computational approaches are invaluable for predicting the compound's behavior in different environments and guiding experimental work.

In conclusion, 1-(3,5-dichloropyridin-4-yl)methylpiperazine, CAS No. 1780166-09-7, is a versatile and intriguing molecule with significant potential in various fields of research. Its unique chemical properties and structural features make it an attractive target for further investigation, particularly in the realms of drug discovery and materials science.